3-tert-butyl-6-[(pyrrolidin-3-yl)methoxy]pyridazine

• IUPAC Name: 3-tert-butyl-6-(pyrrolidin-3-ylmethoxy)pyridazine
• InChI: InChI=1S/C13H21N3O/c1-13(2,3)11-4-5-12(16-15-11)17-9-10-6-7-14-8-10/h4-5,10,14H,6-9H2,1-3H3
• InChI Key: SSCRNALOVVUXDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)OCC2CCNC2
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

The compound “3-tert-butyl-6-[(pyrrolidin-3-yl)methoxy]pyridazine” is a pyridazine derivative. Pyridazines are six-membered aromatic compounds with two nitrogen atoms in the ring. The tert-butyl group is a bulky alkyl substituent, and the pyrrolidin-3-ylmethoxy group suggests the presence of a pyrrolidine ring, a five-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the aromatic pyridazine ring, the bulky tert-butyl substituent, and the five-membered pyrrolidine ring. The methoxy group would likely provide some electron-donating character.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyridazine derivatives are known to participate in a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its aromaticity, the electron-donating character of the methoxy group, and the steric bulk of the tert-butyl group.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s intended to be a drug, its mechanism would depend on its specific biological target.